1,4-Bis(2-bromoethoxy)benzene

• IUPAC Name: 1,4-bis(2-bromoethoxy)benzene
• InChI: InChI=1S/C10H12Br2O2/c11-5-7-13-9-1-2-10(4-3-9)14-8-6-12/h1-4H,5-8H2
• InChI Key: ATALLSGKFZVRKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCBr)OCCBr
• Molecular Formula: C10H12Br2O2
• DSSTOX Substance ID: DTXSID70282851
• Molecular Weight: 324.01 g/mol
• CAS No.: 5471-84-1

Description

1,4-Bis(2-bromoethoxy)benzene is a useful research compound. Its molecular formula is C10H12Br2O2 and its molecular weight is 324.01 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 28464. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Functionalization

• Synthesis of Functionalized Benzene Derivatives : 1,4-Bis(2-bromoethoxy)benzene is used as a starting material in the synthesis of various functionalized benzene derivatives. For example, it's utilized in the preparation of bromo-, boryl-, and stannyl-functionalized benzene compounds via Diels-Alder or C-H activation reactions, which are key intermediates in the production of benzyne precursors, Lewis acid catalysts, and luminophores (Reus et al., 2012).

• Electro-Synthetic Reactions : It's involved in electrochemical reduction processes, such as the paired green electro-synthesis of 1,4-hydroquinone with 1,2-bis(bromomethyl)benzene, leading to high-yield, selective, and pure products important in organic synthesis (Habibi et al., 2014).

Crystallography and Material Chemistry

• Crystal Structure Analysis : The compound plays a role in the study of crystal structures. For instance, its isomers have been analyzed using single crystal X-ray diffraction, aiding in understanding different molecular conformations and interactions (Al-Azemi et al., 2019).

• Polymers and Coordination Polymers : this compound is a precursor in the synthesis of various polymeric materials. These include coordination polymers with significant potential in fields like materials science and nanotechnology (Oh et al., 2005).

Organic Electronics and Photovoltaics

• Conjugated Oligomers for Energy Transfer : The compound is significant in the synthesis of conjugated oligomers, which are crucial in understanding energy transfer properties in organic electronics and photovoltaic devices (Liu et al., 2003).

• Fullerene Polymers : It's involved in the development of fullerene polymers, which are promising materials for photovoltaic applications due to their electronic activity and solid-state behavior (Hiorns et al., 2009).

Mechanism of Action

Target of Action

1,4-Bis(2-bromoethoxy)benzene is primarily used in the synthesis of macrocyclic compounds known as pillararenes . These pillararenes have gained increasing interest due to their ease of formation, functionalization, and excellent host-guest properties .

Mode of Action

The compound interacts with its targets through a process known as co-condensation. In this process, this compound and another compound, 1,4-dimethoxybenzene, are combined to form pillararenes . This interaction results in the formation of new compounds with unique properties.

Biochemical Pathways

The co-condensation process leads to the formation of eight possible pillararenes, including regioisomers . These pillararenes can act as hosts toward a range of organic compounds, including viologens, alkanediamines, dinitrobenzenes, azo-benzene derivatives, and neutral molecules .

Result of Action

The result of the action of this compound is the formation of pillararenes with unique properties. These pillararenes have different melting points, NMR spectra, crystal structures, binding constants, and stacking patterns in the solid state .

Action Environment

The action of this compound is influenced by several environmental factors. For instance, the co-condensation process is carried out in the presence of BF3·OEt2 . Additionally, the compound should be stored in a dark place, sealed in dry, at room temperature to maintain its stability .

Safety and Hazards

The safety data sheet for 1,4-Bis(2-bromoethoxy)benzene indicates that it is hazardous. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

The future directions of 1,4-Bis(2-bromoethoxy)benzene could involve its use as an intermediate in organic synthesis. Its role in the preparation of liquid-crystalline pillar and pillar arene suggests potential applications in the field of materials science.

Biochemical Analysis

Biochemical Properties

1,4-Bis(2-bromoethoxy)benzene plays a significant role in biochemical reactions, particularly in the synthesis of brominated-functionalized copillar5arenes . It interacts with various enzymes and proteins, facilitating the formation of complex molecular structures. The compound’s bromine atoms are highly reactive, allowing it to form covalent bonds with nucleophilic sites on biomolecules. This interaction can lead to the modification of enzyme activity and protein function, making this compound a valuable tool in biochemical research.

Cellular Effects

This compound has been shown to influence various cellular processes. It can affect cell signaling pathways by interacting with key signaling molecules, leading to alterations in gene expression and cellular metabolism. The compound’s ability to modify protein function can result in changes to cell proliferation, differentiation, and apoptosis. Studies have demonstrated that this compound can induce oxidative stress in cells, leading to the activation of stress response pathways and potential cytotoxic effects .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. The compound’s bromine atoms can form covalent bonds with nucleophilic sites on enzymes and proteins, leading to enzyme inhibition or activation. This interaction can result in changes to the enzyme’s active site, altering its catalytic activity. Additionally, this compound can influence gene expression by modifying transcription factors and other regulatory proteins, leading to changes in cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider in experimental studies. It has been observed that this compound can degrade over time, leading to a decrease in its biochemical activity. Long-term exposure to the compound can result in cumulative effects on cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while higher doses can lead to significant biochemical and physiological changes. Studies have shown that high doses of this compound can induce toxic effects, including oxidative stress, inflammation, and tissue damage. It is important to determine the appropriate dosage range for experimental studies to avoid adverse effects .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. The compound can undergo phase I and phase II metabolic reactions, leading to the formation of metabolites that can be further processed by the body. These metabolic pathways can influence the compound’s bioavailability, distribution, and elimination, affecting its overall biochemical activity .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical factors in its biochemical activity. The compound can be transported across cell membranes by specific transporters and binding proteins, influencing its localization and accumulation within cells. The distribution of this compound can affect its interaction with target biomolecules, determining its overall efficacy in biochemical reactions .

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. This subcellular localization can affect the compound’s interaction with biomolecules, determining its role in various biochemical processes .

Customer Q & A

Q1: What is the role of 1,4-Bis(2-bromoethoxy)benzene in the synthesis of pillar[5]arenes, and how does its structure influence the final products?

A1: this compound acts as a key building block in the synthesis of brominated-functionalized pillar[5]arenes. [] It undergoes co-condensation with 1,4-dimethoxybenzene to form a mixture of constitutional isomers. Interestingly, the research indicates that the final ratio of these isomers is not dependent on the initial molar ratio of the reactants. [] This suggests that the reaction mechanism might involve a complex equilibrium or kinetic factors that influence the isomer distribution. The presence of bromine atoms in this compound allows for further functionalization of the resulting pillar[5]arenes, opening avenues for creating diverse host molecules with tailored properties.

Q2: How do the different constitutional isomers of brominated-functionalized pillar[5]arenes, derived from this compound, differ in their characteristics?

A2: The research highlights that despite sharing the same molecular formula, the constitutional isomers exhibit distinct properties. [] These differences manifest in their melting points, NMR spectra, and most notably, their crystal structures. This structural variation directly impacts their binding constants and stacking patterns in the solid state, indicating a potential for diverse host-guest chemistry and material applications. Further investigation into the specific binding affinities and potential applications of these isomers could be a fruitful avenue for future research.